Methyl red
Methyl red
Methyl red is an azo dye consisting of benzoic acid substituted at position 2 by a 4-[(dimethylamino)phenyl]diazenyl group. It has a role as a dye. It is a member of azobenzenes, a monocarboxylic acid and a tertiary amino compound. It is a conjugate acid of a methyl red(1-).
Brand Name:
Vulcanchem
CAS No.:
493-52-7
VCID:
VC0147717
InChI:
InChI=1S/C15H15N3O2/c1-18(2)12-9-7-11(8-10-12)16-17-14-6-4-3-5-13(14)15(19)20/h3-10H,1-2H3,(H,19,20)
SMILES:
CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2C(=O)O
Molecular Formula:
C15H15N3O2
Molecular Weight:
269.3 g/mol
Methyl red
CAS No.: 493-52-7
Reference Standards
VCID: VC0147717
Molecular Formula: C15H15N3O2
Molecular Weight: 269.3 g/mol
CAS No. | 493-52-7 |
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Product Name | Methyl red |
Molecular Formula | C15H15N3O2 |
Molecular Weight | 269.3 g/mol |
IUPAC Name | 2-[[4-(dimethylamino)phenyl]diazenyl]benzoic acid |
Standard InChI | InChI=1S/C15H15N3O2/c1-18(2)12-9-7-11(8-10-12)16-17-14-6-4-3-5-13(14)15(19)20/h3-10H,1-2H3,(H,19,20) |
Standard InChIKey | CEQFOVLGLXCDCX-UHFFFAOYSA-N |
SMILES | CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2C(=O)O |
Canonical SMILES | CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2C(=O)O |
Colorform | GLISTENING, VIOLET CRYSTALS FROM TOLUENE VIOLET OR RED PRISMS (TOLUENE OR BENZENE); NEEDLES (AQ ACETIC ACID); LEAF (DILUTED ALC) |
Melting Point | 183.0 °C 181-182 °C |
Description | Methyl red is an azo dye consisting of benzoic acid substituted at position 2 by a 4-[(dimethylamino)phenyl]diazenyl group. It has a role as a dye. It is a member of azobenzenes, a monocarboxylic acid and a tertiary amino compound. It is a conjugate acid of a methyl red(1-). |
Related CAS | 845-10-3 (hydrochloride salt) |
Solubility | ALMOST INSOL IN WATER; SOL IN ALC & ACETIC ACID SOL IN VERY HOT ACETONE, BENZENE; SOL IN CHLOROFORM; SLIGHTLY SOL IN PETROLEUM ETHER SOL IN LIPIDS |
Synonyms | C.I. Acid Red 2 methyl red methyl red, sodium salt |
PubChem Compound | 10303 |
Last Modified | Nov 11 2021 |
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